BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for SEM and
EDAX Analysis of AZ66 Alloy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ66

Cat. No.: B605735

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the microstructural and
elemental analysis of AZ66 magnesium alloy using Scanning Electron Microscopy (SEM) and
Energy-Dispersive X-ray Spectroscopy (EDAX).

Introduction to AZ66 Alloy and its Analysis

AZ66 is a magnesium alloy containing aluminum and zinc as its primary alloying elements. The
nominal composition of AZ66 is approximately 6% aluminum (Al) and 6% zinc (Zn) by weight,
with the remainder being magnesium (Mg). This composition imparts a specific set of
mechanical properties and microstructural features that are critical to its performance in various
applications.

SEM analysis is employed to visualize the surface topography and microstructure of the alloy at
high magnifications. EDAX (also known as EDS) is a powerful analytical technique coupled
with SEM that allows for the qualitative and quantitative determination of the elemental
composition of the material. This combined analysis is essential for quality control, failure
analysis, and research and development of new magnesium alloys.

Experimental Protocols
Sample Preparation for SEM and EDAX Analysis
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Proper sample preparation is critical for obtaining high-quality SEM images and accurate EDAX
data. Magnesium alloys are highly reactive and susceptible to oxidation and mechanical
deformation during preparation. Therefore, a careful and systematic approach is required.

Materials and Reagents:

Cutting and mounting equipment (e.g., low-speed diamond saw, mounting press)

Grinding papers (e.g., Silicon Carbide papers of grits 240, 400, 600, 800, 1200, 2400)

Polishing cloths (e.g., nylon, silk, or napless cloths)

Diamond polishing suspension (e.g., 6 um, 3 pm, 1 um)

Final polishing suspension (e.g., 0.05 um colloidal silica or alumina suspension)

Ethanol (anhydrous)

Etching reagent (e.g., Acetic-picral: 4.2 g picric acid, 10 ml acetic acid, 10 ml distilled water,
70 ml ethanol)

Ultrasonic cleaner

Conductive coating material (e.g., carbon or gold) for non-conductive samples (if necessary,
though AZ66 is conductive)

Protocol:

e Sectioning: Carefully section the AZ66 alloy sample to the desired size using a low-speed
diamond saw with a coolant to minimize thermal damage and deformation.

e Mounting: Mount the sectioned sample in a conductive mounting resin to facilitate handling
and ensure good electrical conductivity for SEM analysis.

e Grinding:

o Begin grinding the mounted sample using progressively finer grades of silicon carbide
paper (e.g., starting from 240 grit and proceeding to 2400 grit).
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o Use a water-free lubricant or ethanol to prevent oxidation of the magnesium alloy.

o During each grinding step, orient the sample 90 degrees to the previous step to ensure a
flat surface and complete removal of scratches from the prior step.

o Clean the sample ultrasonically in ethanol between each grinding step to remove abrasive
particles.

e Polishing:

o After the final grinding step, polish the sample using diamond suspensions on appropriate
polishing cloths. Start with a 6 um suspension and proceed to 1 pm.

o Use a water-free lubricant during polishing.

o For the final polishing step, use a 0.05 pum colloidal silica or alumina suspension on a
napless cloth to achieve a mirror-like finish. Minimize the use of water-based suspensions;
if used, the contact time should be very short.

o Thoroughly clean the sample with ethanol in an ultrasonic bath and dry it with a stream of
dry air.

e Etching (Optional, for revealing microstructure):
o To reveal the grain boundaries and different phases, the polished sample can be etched.

o Immerse the sample in an acetic-picral etchant for a few seconds (e.g., 5-15 seconds).
The exact time will depend on the specific composition and heat treatment of the alloy.

o Immediately after etching, rinse the sample thoroughly with ethanol and dry it with a
stream of dry air.

o Conductive Coating (if necessary): For samples that are not sufficiently conductive, a thin
layer of carbon or gold can be sputter-coated onto the surface to prevent charging during
SEM analysis. However, for a metallic alloy like AZ66, this is typically not required.

SEM and EDAX Analysis Protocol
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Instrumentation and Parameters:

e Scanning Electron Microscope: A standard SEM equipped with secondary electron (SE) and
backscattered electron (BSE) detectors.

o EDAX Detector: An energy-dispersive X-ray spectrometer.

o Accelerating Voltage: Typically in the range of 15-20 kV. A higher voltage provides better
penetration and excitation of X-rays from heavier elements, while a lower voltage provides
better surface detail.

e Working Distance: An optimal working distance (e.g., 10-15 mm) should be chosen to
balance image resolution and X-ray collection efficiency.

e Probe Current: A moderate probe current should be used to ensure a good X-ray signal
without causing sample damage.

Protocol:

o Sample Loading: Securely mount the prepared AZ66 alloy sample onto an SEM stub using
conductive carbon tape or silver paint.

o Chamber Evacuation: Load the sample into the SEM chamber and evacuate to the required
vacuum level.

e Imaging:
o Start with a low magnification to get an overview of the sample surface.

o Use the Secondary Electron (SE) detector to obtain high-resolution images of the surface
topography.

o Use the Backscattered Electron (BSE) detector to visualize compositional contrast.
Heavier elements will appear brighter in the BSE image, which is useful for identifying
different phases within the alloy.

o Navigate to areas of interest and acquire images at various magnifications.
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o EDAX Analysis:

o Point Analysis: Position the electron beam on a specific feature of interest (e.g., the matrix
or a precipitate) and acquire an EDAX spectrum to determine its elemental composition.

o Line Scan: Perform a line scan across a region of interest to show the variation of
elemental concentrations along that line.

o Elemental Mapping: Acquire elemental maps of a selected area to visualize the spatial
distribution of the constituent elements (Mg, Al, Zn) and any minor elements or impurities.

» Data Acquisition and Processing:
o Acquire EDAX spectra for a sufficient duration to obtain good statistical quality.

o Use the EDAX software to perform qualitative and quantitative analysis of the acquired
spectra. This will involve peak identification and calculation of atomic and weight
percentages of the elements present.

Data Presentation
Expected Microstructure of AZ66 Alloy

The microstructure of as-cast AZ66 alloy typically consists of:

o 0-Mg (Alpha-Magnesium) Matrix: The primary phase, which is a solid solution of aluminum
and zinc in magnesium. This will appear as the darker, predominant phase in BSE images.

e 3-Mg1l7Al12 (Beta Phase): An intermetallic compound that precipitates along the grain
boundaries of the a-Mg matrix. Due to the higher atomic number of aluminum compared to
magnesium, this phase will appear brighter than the a-Mg matrix in BSE images.

Representative Quantitative EDAX Data

The following table presents representative quantitative EDAX data for the different phases
observed in a Mg-Al-Zn alloy similar to AZ66. Note: This is example data and the actual
composition may vary depending on the specific processing and heat treatment of the AZ66

alloy sample.
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Phase Element Weight % (Typical) Atomic % (Typical)
a-Mg Matrix Magnesium (Mg) 92.5 93.2

Aluminum (Al) 55 5.0

Zinc (Zn) 2.0 1.8

B-Mgl7Al12 Phase Magnesium (Mg) 60.0 58.5

Aluminum (Al) 38.0 33.5

Zinc (Zn) 2.0 1.0

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows for the analysis of AZ66 alloy.
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Caption: Experimental Workflow for SEM and EDAX Analysis of AZ66 Alloy.
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Caption: Logical Relationship of SEM and EDAX Techniques.
 To cite this document: BenchChem. [Application Notes and Protocols for SEM and EDAX

Analysis of AZ66 Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605735#sem-and-edax-analysis-of-az66-alloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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